Cas no 2649086-70-2 (8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 2649086-70-2
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6318625
• PubChem ID: 165904383
• Update Time: 2025-10-17

8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• 2649086-70-2
• EN300-27751855
• 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid

• Inchi： 1S/C8H12N2O3/c11-8(12)5-3-6-1-2-7(4-5)10(6)9-13/h5-7H,1-4H2,(H,11,12)
• InChI Key： IBRWUOLGXNHHTB-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC(C1)N2N=O)=O

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70Ų

Additional information on 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid

Research Brief on 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS: 2649086-70-2)

Recent studies on 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS: 2649086-70-2) have highlighted its potential as a novel compound in the field of chemical biology and medicinal chemistry. This bicyclic nitroso compound has garnered attention due to its unique structural features and reactivity, which make it a promising candidate for various pharmaceutical applications. The compound's ability to act as a nitric oxide (NO) donor and its potential role in modulating biological pathways have been the focus of several investigations.

In a study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and characterization of 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The researchers also investigated its stability under physiological conditions, which is critical for its potential use as a therapeutic agent. The findings indicated that the compound exhibits moderate stability in aqueous solutions, with a half-life sufficient for in vitro and in vivo studies.

Another significant study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the biological activity of 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid. The researchers evaluated its effects on nitric oxide synthase (NOS) activity and its potential as an anti-inflammatory agent. The results demonstrated that the compound could effectively modulate NOS activity, leading to a reduction in inflammatory markers in cell-based assays. These findings suggest that the compound may have therapeutic potential in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the pharmacokinetic properties of 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid. A recent preprint on bioRxiv detailed a series of in vivo experiments in rodent models to assess the compound's bioavailability and tissue distribution. The study reported that the compound achieves measurable plasma concentrations following oral administration, with a favorable safety profile. These preliminary data support the continued development of this compound as a potential drug candidate.

In addition to its therapeutic potential, 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid has also been investigated for its utility in chemical biology. A study in Chemical Communications described its use as a probe to study NO-related signaling pathways. The compound's ability to release NO in a controlled manner makes it a valuable tool for elucidating the role of NO in various cellular processes, including vasodilation and neurotransmission.

Despite these promising findings, challenges remain in the development of 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid as a therapeutic agent. Issues such as optimizing its stability, enhancing its bioavailability, and minimizing potential off-target effects need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 8-Nitroso-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS: 2649086-70-2) represents a promising area of research in chemical biology and medicinal chemistry. Its unique properties and diverse applications underscore the importance of continued investigation. Future studies should focus on refining its pharmacological profile and exploring its therapeutic potential in preclinical and clinical settings.